Cas no 111-20-6 (Sebacic acid)

Sebacic acid (C₁₀H₁₈O₄) is a naturally occurring dicarboxylic acid derived from castor oil or produced synthetically. It is a white crystalline powder with a melting point of 131–134°C and is soluble in alcohol and ether but sparingly soluble in water. As a versatile intermediate, sebacic acid is widely used in the production of polyamides (nylon 6,10), plasticizers, lubricants, and corrosion inhibitors. Its high thermal stability, biodegradability, and compatibility with other polymers make it valuable for engineering plastics and coatings. Additionally, it serves as a precursor for specialty esters in cosmetics and pharmaceuticals. Its long aliphatic chain contributes to flexibility and durability in polymer applications.

Sebacic acid structure

Product Name:Sebacic acid

CAS No:111-20-6

MF:C₁₀H₁₈O₄

MW:202.247523784637

MDL:MFCD00004440

CID:35668

PubChem ID:5192

Update Time:2025-08-14

Sebacic acid Chemical and Physical Properties

Names and Identifiers

- Decanedioic acid
- 1,8-Octanedicarboxylic acid
- Octane-1,8-dicarboxylic acid
- Sebacic acid
- Sebacic acidneat
- 1,10-decanedioic acid
- decane-1,10-dioic acid
- Decanedioic
- sebacinsaure
- Sebacinsure
- Sebacylic acid
- Seracic acid
- [ "Sebacic acid" ]
- sebacic
- usafhc-1
- Ipomic acid
- SEBCIC ACID
- USAF hc-1
- Sebacic acids
- Decanedicarboxylic acid
- n-Decanedioic acid
- Acide sebacique
- sebacate
- Sebacinsaeure
- Sebacinsaure [German]
- Acide sebacique [French]
- NSC19492
- 97AN39ICTC
- CXMXRPHRNRROMY-UHFFFAOYSA-N
- Sebacic acid, 98%
- DSSTox_CID_6867
- DSSTox_RID_78231
- DSSTox_GSID_26867
- De
- 1,8-dicarboxyoctane
- decanedioate
- C10-DCA(2-)
- decanedioate(2-)
- Tox21_201778
- NCGC00164361-01
- DECANEDIOC ACID
- POLY(SEBACIC ANHYDRIDE)
- Sebacic acid, 94%
- 1,8-Octanedicarboxylate
- 1l6y
- EINECS 203-845-5
- 26776-29-4
- BBL011473
- DTXSID7026867
- SEBACIC ACID [MI]
- EC 203-845-5
- NCGC00164361-02
- Sebacic acid, 99%
- NCGC00164361-03
- Sebacic acid, >=95.0% (GC)
- CAS-111-20-6
- DB07645
- CHEMBL1232164
- 1,8-OCTANEDCARBOXYLIC ACID
- CCG-266598
- 111-20-6
- n-Decanedioate
- GS-6713
- 4-oxodecanedioate
- NS00011501
- Tox21_303263
- BRN 1210591
- 1l6s
- WLN: QV8VQ
- AKOS000120056
- FEMA NO. 4943
- NCI60_001628
- Q413454
- 301CFA7E-7155-4D51-BD2F-EB921428B436
- UNII-97AN39ICTC
- disodium-sebacate
- LMFA01170006
- NCIOpen2_008624
- BP-27864
- HY-W014787
- MFCD00004440
- SCHEMBL3977
- Z104475420
- NSC-19492
- EN300-19796
- AI3-09127
- C08277
- SEBACIC ACID [MART.]
- NCGC00257150-01
- Iponic acid
- Dicarboxylic acid C10
- Q-201703
- CCRIS 2290
- CS-W015503
- NSC 19492
- SEBACIC ACID (MART.)
- NCGC00259327-01
- s5732
- 4-02-00-02078 (Beilstein Handbook Reference)
- CHEBI:41865
- 1i8j
- 1,10-Decanedioate
- STL146585
- DB-121158
- DTXCID806867
- BRD-K66672047-304-01-3
- FS02334
- 203-845-5
- Sebacic acid [WHO-DD]
- MDL： MFCD00004440
- Inchi： 1S/C10H18O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h1-8H2,(H,11,12)(H,13,14)
- InChI Key： CXMXRPHRNRROMY-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCC(=O)O)=O
- BRN： 1210591

Computed Properties

Exact Mass: 202.12100
Monoisotopic Mass: 202.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 74.6
Surface Charge: 0

Experimental Properties

Color/Form: Powder
Density: 1.21
Melting Point: 133-137 °C (lit.)
Boiling Point: 294.5 °C/100 mmHg(lit.)
Flash Point: 220 ºC
Refractive Index: 1.422
Solubility: ethanol: 100 mg/mL
Water Partition Coefficient: 1 g/L (20 ºC)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, bases, reducing agents.
PSA: 74.60000
LogP: 2.27640
Merck: 8415
Vapor Pressure: 1 mmHg ( 183 °C)
pka: 4.59, 5.59(at 25℃)
Sensitiveness: Sensitive to humidity
Solubility: It is slightly soluble in water, poorly soluble in benzene, petroleum ether, carbon tetrachloride, and easily soluble in ethanol and diethyl ether.

Sebacic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
RTECS：VS0875000
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Sebacic acid Customs Data

HS CODE：2917131000
Customs Data：

China Customs Code:
2917131000

Overview:

2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Sebacic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	S0022-500G	Sebacic Acid	111-20-6	>98.0%(GC)(T)	500g	¥430.00	2024-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108452-1kg	Sebacic acid	111-20-6	CP,98.0%	1kg	¥125.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108452-100g	Sebacic acid	111-20-6	CP,98.0%	100g	¥30.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108452-5kg	Sebacic acid	111-20-6	CP,98.0%	5kg	¥563.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108452-500g	Sebacic acid	111-20-6	CP,98.0%	500g	¥66.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108452-250g	Sebacic acid	111-20-6	CP,98.0%	250g	¥34.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108453-1kg	Sebacic acid	111-20-6	99%	1kg	¥131.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108453-250g	Sebacic acid	111-20-6	99%	250g	¥37.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S108453-5kg	Sebacic acid	111-20-6	99%	5kg	¥568.90	2023-09-01
S e l l e c k ZHONG GUO	S5732-25mg	Sebacic acid	111-20-6	98%	25mg	¥795.36	2023-09-15

Sebacic acid Production Method

Production Method 1

111-20-6

3753-81-9

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 20 min, 140 °C

Reference

: A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles

Stiepel, Rebeca T.; et al, Journal of Controlled Release (2022, Journal of Controlled Release (2022), 351, 883-895, 351, 883-895

Production Method 2

111-20-6

63521-92-6

7575-23-7

111-20-6

3753-81-9

Reaction Conditions

Reference

: Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study

Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Production Method 3

111-20-6

3753-81-9

111-20-6

3753-81-9

Reaction Conditions

1.1 1.5 h, 180 °C

Reference

: Biodegradable interstitial release polymer loading a novel small molecule targeting Axl receptor tyrosine kinase and reducing brain tumor migration and invasion

Yen, S.-Y.; et al, Oncogene (2016, Oncogene (2016), 35(17), 2156-2165, 35(17), 2156-2165

Production Method 4

111-20-6

3753-81-9

111-20-6

3753-81-9

Reaction Conditions

1.1 4 h, 150 °C

Reference

: γ-Irradiation Stability of Saturated and Unsaturated Aliphatic Polyanhydrides-Ricinoleic Acid Based Polymers

Teomim, Doron; et al, Biomacromolecules (2001, Biomacromolecules (2001), 2(3), 1015-1022, 2(3), 1015-1022

Production Method 5

7575-23-7

111-20-6

3753-81-9

Reaction Conditions

Reference

: Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study

Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Sebacic acid Raw materials

Sebacic acid Preparation Products

Sebacic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:111-20-6)Sebacic acid

Order Number:sfd1116

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:111-20-6)sebacic acid

Order Number:LE7077;LE8746;LE2467810

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:50

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:111-20-6)Sebacic acid

Order Number:A894762

Stock Status:in Stock

Quantity:10kg/5kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:48

Price ($):555.0/320.0

Email:sales@amadischem.com

Product Official Link

Sebacic acid Spectrogram

1H NMR

Varian

Water

GC-MS

GC-EI-TOF

Sebacic acid Related Literature

1. Microbial production of sebacic acid from a renewable source: production, purification, and polymerization

Woo-Young Jeon,Min-Jeong Jang,Gyu-Yeon Park,Hye-Jeong Lee,Sung-Hwa Seo,Hee-Suk Lee,Changpyo Han,Heeun Kwon,Ho-Chang Lee,Jong-Hwa Lee,Yong-Taek Hwang,Myung-Ock Lee,Jeong-Gyu Lee,Hong-Weon Lee,Jung-Oh Ahn Green Chem. 2019 21 6491
2. Royal jelly fatty acids bioprofiling using TLC-MS and digital image analysis coupled with chemometrics and non-parametric regression for discovering efficient biomarkers against melanoma

Reham S. Ibrahim,Alaa A. El-Banna RSC Adv. 2021 11 18717
3. A comparative study of the mechanical, shape-memory, and degradation properties of poly(lactic acid) nanofiber and cellulose nanocrystal reinforced poly(mannitol sebacate) nanocomposites

águeda Sonseca,Olivia Menes,Enrique Giménez RSC Adv. 2017 7 21869
4. Metabolism and pharmacokinetics of medium chain fatty acids after oral administration of royal jelly to healthy subjects

Masayuki Yamaga,Hiroko Tani,Ayanori Yamaki,Tomoki Tatefuji,Ken Hashimoto RSC Adv. 2019 9 15392
5. Mechanical properties and degradation studies of poly(mannitol sebacate)/cellulose nanocrystals nanocomposites

águeda Sonseca,Oscar Sahuquillo,E. Johan Foster,Enrique Giménez RSC Adv. 2015 5 55879

Related Categories

111-20-6 (Sebacic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:111-20-6)Sebacic acid

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:111-20-6)sebacic acid

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Cas no 111-20-6 (Sebacic acid)

Sebacic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Sebacic acid Security Information

Sebacic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Sebacic acid Pricemore >>

Sebacic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Sebacic acid Raw materials

Sebacic acid Preparation Products

Sebacic acid Suppliers

Sebacic acid Spectrogram

Sebacic acid Related Literature

Related Categories

111-20-6 (Sebacic acid) Related Products